Cas no 1478606-30-2 (Thiophene, 3-[2-[1-(bromomethyl)cyclopropyl]ethyl]-)

• Product Name: Thiophene, 3-[2-[1-(bromomethyl)cyclopropyl]ethyl]-
• CAS No: 1478606-30-2
• MF: C₁₀H₁₃BrS
• MW: 245.179220914841
• CID: 5282337
• Update Time: 2025-06-11

Thiophene, 3-[2-[1-(bromomethyl)cyclopropyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-[2-[1-(bromomethyl)cyclopropyl]ethyl]-

• Inchi： 1S/C10H13BrS/c11-8-10(4-5-10)3-1-9-2-6-12-7-9/h2,6-7H,1,3-5,8H2
• InChI Key： TZIDOIJLWZZOQI-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CCC1(CBr)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Thiophene, 3-[2-[1-(bromomethyl)cyclopropyl]ethyl]-

Comprehensive Overview of Thiophene, 3-[2-[1-(bromomethyl)cyclopropyl]ethyl]- (CAS No. 1478606-30-2)

Thiophene, 3-[2-[1-(bromomethyl)cyclopropyl]ethyl]- (CAS No. 1478606-30-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique thiophene ring and cyclopropyl moiety, serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring a bromomethyl group, enables diverse functionalization, making it a valuable asset for researchers exploring novel chemical pathways.

The growing interest in heterocyclic compounds like Thiophene, 3-[2-[1-(bromomethyl)cyclopropyl]ethyl]- is driven by their applications in drug discovery and organic electronics. Recent studies highlight its potential in designing small-molecule inhibitors and conductive polymers, aligning with the surge in demand for sustainable and high-performance materials. Researchers frequently inquire about its synthetic routes, stability under various conditions, and compatibility with cross-coupling reactions, reflecting its relevance in modern chemistry.

From an industrial perspective, CAS No. 1478606-30-2 is often discussed in the context of scalable production and purity optimization. Laboratories prioritize its handling due to the reactive bromomethyl group, which necessitates controlled environments. Innovations in green chemistry have also spurred interest in eco-friendly derivatization methods for this compound, addressing concerns about waste reduction and energy efficiency in synthetic processes.

The compound’s role in medicinal chemistry is another hot topic, particularly its utility in constructing bioisosteres or prodrugs. Its cyclopropyl segment is known to enhance metabolic stability, a critical factor in pharmacokinetic optimization. FAQs from academic circles often revolve around its solubility profiles and reactivity with nucleophiles, underscoring its adaptability in tailored syntheses.

In material science, Thiophene, 3-[2-[1-(bromomethyl)cyclopropyl]ethyl]- contributes to the development of organic semiconductors and light-emitting diodes (OLEDs). Its conjugated system and electron-rich thiophene core are pivotal for tuning electronic properties. Searches related to its thermal stability and film-forming capabilities dominate discussions in this niche, highlighting its cross-disciplinary appeal.

To summarize, CAS No. 1478606-30-2 exemplifies the intersection of innovation and practicality. Whether in high-throughput screening or nanomaterial engineering, its structural features continue to inspire breakthroughs. Future research may focus on its catalytic applications or biocompatible derivatives, further expanding its scientific footprint.